Cas no 2228482-39-9 (3-(2-tert-butylphenyl)oxolane-2,5-dione)

• Product Name: 3-(2-tert-butylphenyl)oxolane-2,5-dione
• CAS No: 2228482-39-9
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6363094
• PubChem ID: 165733574
• Update Time: 2025-08-05

3-(2-tert-butylphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-tert-butylphenyl)oxolane-2,5-dione
• EN300-1758662
• 2228482-39-9

• Inchi： 1S/C14H16O3/c1-14(2,3)11-7-5-4-6-9(11)10-8-12(15)17-13(10)16/h4-7,10H,8H2,1-3H3
• InChI Key： WTGZIAIEIXJYPY-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(2-tert-butylphenyl)oxolane-2,5-dione

Introduction to 3-(2-tert-butylphenyl)oxolane-2,5-dione (CAS No: 2228482-39-9)

3-(2-tert-butylphenyl)oxolane-2,5-dione is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This heterocyclic diketone, identified by the CAS number 2228482-39-9, has garnered attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of a tert-butylphenyl group and an oxolane core imparts distinct reactivity and stability, making it a valuable intermediate in the development of novel chemical entities.

The compound's structure consists of a five-membered lactone ring fused with a phenyl ring substituted at the 2-position with a tert-butyl group. This configuration not only enhances its solubility in organic solvents but also influences its electronic properties, making it a candidate for various catalytic and photochemical applications. The oxolane-2,5-dione moiety is particularly noteworthy for its ability to participate in Michael additions, cycloadditions, and other organic transformations, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. 3-(2-tert-butylphenyl)oxolane-2,5-dione has been explored as a precursor in the synthesis of bioactive molecules, including potential drug candidates. Its diketone functionality is known to exhibit oxidizing properties, which can be leveraged in redox-sensitive drug delivery systems. Additionally, the steric hindrance provided by the tert-butyl group can influence binding interactions with biological targets, making it a promising scaffold for designing selective modulators.

One of the most compelling aspects of this compound is its role in catalysis. The oxolane-2,5-dione core has been utilized in various catalytic systems, including transition metal-catalyzed reactions. For instance, studies have demonstrated its utility in promoting asymmetric Michael additions, where the chiral environment induced by the oxolane ring facilitates enantioselective product formation. This capability is particularly relevant in the synthesis of chiral drugs, where enantiomeric purity is often a critical factor.

Recent advancements in photoredox catalysis have also highlighted the significance of 3-(2-tert-butylphenyl)oxolane-2,5-dione. The compound's ability to undergo single-electron oxidation or reduction makes it an excellent candidate for visible-light-driven reactions. These reactions are increasingly employed in green chemistry approaches to construct complex molecules under mild conditions with high atom economy. The tert-butylphenyl group further enhances its photophysical properties, enabling efficient energy transfer processes that are useful in photocatalytic applications.

The compound's stability under various conditions has been another area of focus. Research indicates that 3-(2-tert-butylphenyl)oxolane-2,5-dione maintains its structural integrity under thermal and oxidative stress, which is crucial for industrial-scale applications. This stability ensures consistent performance in synthetic protocols and reduces the likelihood of side reactions that could compromise yield and purity.

In conclusion,3-(2-tert-butylphenyl)oxolane-2,5-dione (CAS No: 2228482-39-9) represents a versatile and innovative compound with broad applications across synthetic chemistry and pharmaceutical research. Its unique structural features and functional properties make it an invaluable tool for developing new chemical entities and catalytic systems. As research continues to uncover novel methodologies and applications,3-(2-tert-butylphenyl)oxolane-2,5-dione is poised to play an increasingly significant role in advancing chemical science and drug discovery.